Cas no 1000508-67-7 (3-(3-bromothiophen-2-yl)propan-1-ol)

• Product Name: 3-(3-bromothiophen-2-yl)propan-1-ol
• CAS No: 1000508-67-7
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 4507085
• PubChem ID: 62603005
• Update Time: 2025-05-26

3-(3-bromothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanol, 3-bromo-
• 3-(3-bromothiophen-2-yl)propan-1-ol
• 1000508-67-7
• AKOS011895195
• EN300-1637267

• Inchi： 1S/C7H9BrOS/c8-6-3-5-10-7(6)2-1-4-9/h3,5,9H,1-2,4H2
• InChI Key： GKFLIFVGLGVLFH-UHFFFAOYSA-N
• SMILES： C1(CCCO)SC=CC=1Br

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.12g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(3-bromothiophen-2-yl)propan-1-ol

3-(3-Bromothiophen-2-yl)Propan-1-ol: A Comprehensive Overview

3-(3-Bromothiophen-2-yl)Propan-1-ol is a versatile organic compound with the CAS number 1000508-67-7. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a thiophene ring substituted with a bromine atom at the 3-position and a propanol group at the 2-position, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. The presence of the bromine substituent in 3-(3-bromothiophen-2-yl)propan-1-ol introduces unique electronic properties, making it an ideal candidate for applications in electronics and optoelectronics. Researchers have explored its use in creating novel materials with enhanced electrical conductivity and photovoltaic efficiency.

The synthesis of 3-(3-bromothiophen-2-yl)propan-1-ol has been optimized through various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods have enabled chemists to achieve high yields and purity, which are critical for its application in demanding fields such as pharmaceuticals and agrochemicals. The compound's ability to undergo further functionalization has further expanded its utility in drug discovery and material design.

In the context of medicinal chemistry, 3-(3-bromothiophen-2-yl)propan-1-ol has shown promise as a lead compound for developing bioactive molecules. Its thiophene moiety is known to exhibit antioxidant and anti-inflammatory properties, which are highly desirable in therapeutic agents. Recent research has focused on modifying the compound's structure to enhance its bioavailability and pharmacokinetic profile, paving the way for potential clinical applications.

From an environmental perspective, the compound's biodegradability and ecological impact have also been studied. Efforts are being made to develop sustainable synthesis routes that minimize waste and energy consumption, aligning with global initiatives for green chemistry. These advancements not only enhance the compound's commercial viability but also contribute to a more sustainable future.

In summary, 3-(3-bromothiophen-2-yl)propan-1-ol is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and functionalization techniques, position it as a key player in modern material science and medicinal chemistry. As research continues to uncover new possibilities, this compound is expected to play an increasingly important role in driving innovation across multiple disciplines.